Cas no 497098-71-2 (Heptanedioic acid,2-amino-6-[bis[(1,1-dimethylethoxy)carbonyl]amino]-,7-(1,1-dimethylethyl) 1-ethyl ester, (2R,6S)-)
497098-71-2 structure
Product Name:Heptanedioic acid,2-amino-6-[bis[(1,1-dimethylethoxy)carbonyl]amino]-,7-(1,1-dimethylethyl) 1-ethyl ester, (2R,6S)-
CAS No:497098-71-2
MF:C23H42N2O8
MW:474.58818769455
CID:1530636
Update Time:2024-08-24
Heptanedioic acid,2-amino-6-[bis[(1,1-dimethylethoxy)carbonyl]amino]-,7-(1,1-dimethylethyl) 1-ethyl ester, (2R,6S)- Chemical and Physical Properties
Names and Identifiers
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- Heptanedioic acid,2-amino-6-[bis[(1,1-dimethylethoxy)carbonyl]amino]-,7-(1,1-dimethylethyl) 1-ethyl ester, (2R,6S)-
- Heptanedioic acid, 2-amino-6-[bis[(1,1-dimethylethoxy)carbonyl]amino]-, 7-(1,1-dimethylethyl) 1-ethyl ester, (2R,6S)-
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- Inchi: 1S/C23H42N2O8/c1-11-30-17(26)15(24)13-12-14-16(18(27)31-21(2,3)4)25(19(28)32-22(5,6)7)20(29)33-23(8,9)10/h15-16H,11-14,24H2,1-10H3/t15-,16+/m1/s1
- InChI Key: KKDGWVQDSCBLJN-CVEARBPZSA-N
- SMILES: C(OCC)(=O)[C@H](N)CCC[C@H](N(C(OC(C)(C)C)=O)C(OC(C)(C)C)=O)C(OC(C)(C)C)=O
Computed Properties
- Exact Mass: 474.29426
Experimental Properties
- Density: 1.093±0.06 g/cm3(Predicted)
- Boiling Point: 513.5±60.0 °C(Predicted)
- PSA: 134.46
- pka: 7.78±0.35(Predicted)
Heptanedioic acid,2-amino-6-[bis[(1,1-dimethylethoxy)carbonyl]amino]-,7-(1,1-dimethylethyl) 1-ethyl ester, (2R,6S)- Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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